Endocannabinoids are naturally occurring lipid compounds produced by the human body, which interact with the endocannabinoid system (ECS). They play a crucial role in maintaining homeostasis through various physiological processes. Two well-known endocannabinoids include anandamide and 2-arachidonoylglycerol (2-AG). Anandamide binds to cannabinoid receptors CB1 and CB2, while 2-AG activates both types of these receptors as well as GPR55. These compounds are involved in regulating mood, pain perception, memory, appetite, and other functions. They are synthesized on-demand and can modulate the ECS by enhancing or inhibiting its activity. Research into endocannabinoids has expanded our understanding of their therapeutic potential for treating conditions such as chronic pain, inflammation, anxiety, and neurodegenerative diseases.